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Compound of Interest

Compound Name: o-Toluic acid, 4-nitrophenyl ester

Cat. No.: B311567 Get Quote

An In-depth Technical Guide to o-Toluic acid, 4-nitrophenyl ester

For researchers, scientists, and professionals in drug development, this guide provides

comprehensive technical information on o-Toluic acid, 4-nitrophenyl ester, a compound of

interest in organic synthesis and biochemical assays.

Compound Identification and Molecular Structure
o-Toluic acid, 4-nitrophenyl ester, also known by its IUPAC name (4-nitrophenyl) 2-

methylbenzoate, is an aromatic ester.[1][2] It is formed from the esterification of o-toluic acid

and 4-nitrophenol.[1] The structure features a methyl group on the benzoate ring ortho to the

ester linkage and an electron-withdrawing nitro group on the para position of the phenoxy

group, which enhances its chemical reactivity.[1]

While a specific CAS Number for this isomer is not readily available in public databases, it is

identified by other standard chemical identifiers.

Table 1: Compound Identifiers
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Identifier Value Source

IUPAC Name
(4-nitrophenyl) 2-
methylbenzoate

PubChem[2]

PubChem CID 532247 PubChem[1][2]

Molecular Formula C₁₄H₁₁NO₄ PubChem[1][2]

Canonical SMILES

CC1=CC=CC=C1C(=O)OC2=

CC=C(C=C2)--INVALID-LINK--

[O-]

PubChem[1]

| InChI Key| GCPPQGAWBTYPFF-UHFFFAOYSA-N | PubChem[1][2] |

Physicochemical Properties
The following tables summarize the key computed and experimental properties of o-Toluic
acid, 4-nitrophenyl ester.

Table 2: Computed Physicochemical Data

Property Value Unit

Molecular Weight 257.24 g/mol

Monoisotopic Mass 257.06880783 Da

XLogP3 4.1

Topological Polar Surface Area 72.1 Å²

Source: PubChem[2]

Table 3: Experimental Physical Data

Property Value Conditions Source

Melting Point 336-344 K PMC[3]
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| Kovats Retention Index | 2144 | Semi-standard non-polar column | NIST[2] |

Experimental Protocols: Synthesis
The most common method for synthesizing o-Toluic acid, 4-nitrophenyl ester is via the

acylation of 4-nitrophenol with o-toluoyl chloride.[1] The o-toluoyl chloride intermediate is

prepared by treating o-toluic acid with thionyl chloride.[3]

Detailed Synthesis of 4-Nitrophenyl 2-methylbenzoate[3]

Part 1: Preparation of o-Toluoyl Chloride

Place o-Toluic acid (1.5 g, 1 mol) in a 100 ml two-neck round-bottom flask.

Gradually warm the flask on a water bath to 323 K.

Slowly add an excess of dry thionyl chloride with stirring.

Add 2–3 drops of DMF to act as a catalyst.

Reflux the mixture for 50–60 minutes at 343 K.

Remove the excess thionyl chloride by repeated evaporation under reduced pressure.

Part 2: Esterification

In a separate flask, dissolve 4-nitrophenol (1.5 g, 0.0065 mol) in dry dichloromethane.

Add triethylamine at room temperature to obtain a transparent solution.

Add the prepared acid chloride dropwise to the 4-nitrophenol solution with constant stirring at

room temperature for 30 minutes under anhydrous conditions.

Pour the reaction mixture into 20 ml of cold water.

Remove excess triethylamine by adding cold, dilute HCl solution.

Part 3: Purification
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Monitor the reaction's completion using Thin Layer Chromatography (TLC) with an ethyl

acetate: n-hexane (1:2) mobile phase.

Allow the oily product to settle and decant the supernatant liquid.

Stir the product well with distilled water.

Extract the product with ethyl acetate (3 x 40 ml).

Wash the combined organic extracts with a 5% NaHCO₃ solution.

Dry the solution over anhydrous Na₂SO₄.

Filter the solution and concentrate it to obtain the title compound.

Recrystallize the final product from n-hexane. Yield: 37%[3]

Applications in Research and Development
o-Toluic acid, 4-nitrophenyl ester serves as a valuable tool in several scientific domains:

Organic Synthesis: It is used as a reagent for creating more complex molecules.[1] The ester

linkage is reactive towards nucleophiles, making it a useful acylating agent.

Biochemical Assays: Like other nitrophenyl esters, it can be used as a chromogenic

substrate to study enzymatic reactions.[4] The release of 4-nitrophenol upon hydrolysis can

be monitored spectrophotometrically to determine enzyme activity.

Drug Development: Aromatic esters containing nitro groups are recognized as potential

precursors and intermediates for compounds with biological activities, such as analgesic and

anti-inflammatory properties.[3] The nitro group can also be reduced to an amino group,

which can be further modified to synthesize other compounds.[3]

Visualized Workflow: Synthesis of o-Toluic acid, 4-
nitrophenyl ester
The following diagram illustrates the key steps in the synthesis protocol described above.
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Part 1: Acid Chloride Formation

Part 2: Esterification Part 3: Purification
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(DMF catalyst, 343 K)
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4-nitrophenyl ester

Final Product
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Caption: Workflow for the synthesis of o-Toluic acid, 4-nitrophenyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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